2,4-Dimethyl-3,5-dinitrobenzoic acid
Overview
Description
Scientific Research Applications
Aromatic Nucleophilic Substitution Studies
The reactions of dinitrobenzoic acids with hydroxide ions in various solvents have been studied for their aromatic nucleophilic substitution properties. For instance, 4-methoxy- and 4-chloro-3,5-dinitrobenzoic acids have shown the formation of anionic σ-complexes and intermediate complexes in aqueous dimethyl sulfoxide, shedding light on their chemical reactivity and interaction patterns (Hasegawa, 1983).
Crystallographic Studies
3,5-dinitrobenzoic acid derivatives have been extensively used in crystallography to study hydrogen bonds and proton disorder. For instance, temperature-dependent proton disorder was observed in the 4-dimethylaminobenzoic acid dimer in a complex with 3,5-dinitrobenzoic acid (Parkin et al., 2007). These studies provide insights into how crystal environments affect molecular structures.
Coordination Polymers
Studies have shown that 3,5-dinitrobenzoic acid forms various coordination polymers with distinct recognition patterns, influenced by the solvents used in their synthesis. These polymers exhibit different structural properties and are significant for understanding molecular self-assembly (Pedireddi & Varughese, 2004).
Host-Guest Complexes
3,5-Dinitro-4-methylbenzoic acid functions effectively as a host molecule in host-guest complexes. It has been observed to accommodate guest molecules in cavities formed through hydrogen bonding, offering potential applications in molecular recognition and encapsulation (Pedireddi et al., 1998).
Analytical Chemistry Applications
In analytical chemistry, derivatives of dinitrobenzoic acid, like 3,5-dinitrobenzoic acid, have been utilized in assays, such as the serum creatinine assay, demonstrating improved analytical recovery and specificity compared to traditional methods (Parekh & Sims, 1977).
Mechanism of Action
Target of Action
Similar compounds such as 2,4-dinitrobenzoic acid and 3,5-dinitrobenzoic acid have been used in various chemical reactions , suggesting that 2,4-Dimethyl-3,5-dinitrobenzoic acid may also interact with a variety of molecular targets.
Mode of Action
For instance, 2,4-Dinitrobenzoic acid can be used in decarboxylative C-N cross-coupling reactions and to synthesize Zwitterionic azaspirocyclic hydantoins .
properties
IUPAC Name |
2,4-dimethyl-3,5-dinitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O6/c1-4-6(9(12)13)3-7(10(14)15)5(2)8(4)11(16)17/h3H,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKNMMXSNHQCDPF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1C(=O)O)[N+](=O)[O-])C)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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